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Compound of Interest

Compound Name: 1-Anthracenesulfonyl chloride

CAS No.: 17407-97-5

Cat. No.: B098110

Get Quote

Introduction & Principle
1-Anthracenesulfonyl chloride (1-ASC) is a potent fluorogenic derivatizing reagent used to

label primary and secondary amines.[1] While less sterically hindered than its 9-isomer

counterpart, 1-ASC imparts a strong blue fluorescence to target molecules, making it invaluable

for High-Performance Liquid Chromatography (HPLC) detection, solid-phase synthesis

monitoring, and fluorescence microscopy.

The core utility of 1-ASC lies in its anthracene fluorophore, a planar, lipophilic polycyclic

aromatic hydrocarbon (PAH). Upon reaction with an amine, the resulting sulfonamide exhibits

high quantum yields and stability against photobleaching, allowing for picomolar detection

limits.
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Property Specification

Molecular Formula C₁₄H₉ClO₂S

Molecular Weight 276.74 g/mol

Reactive Group Sulfonyl Chloride (-SO₂Cl)

Target Functional Group Primary (-NH₂) and Secondary (-NHR) Amines

Fluorescence (Approx.) 350–380 nm

Solubility Soluble in DCM, Acetone, Acetonitrile, THF

Reaction Mechanism
The synthesis follows a nucleophilic substitution at the sulfur atom.[1][2] The amine nucleophile

attacks the electrophilic sulfur of 1-ASC, displacing the chloride ion.[2][3] A base is required to

neutralize the hydrochloric acid (HCl) byproduct to drive the equilibrium forward and prevent

protonation of the unreacted amine.
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Caption: Nucleophilic attack of the amine on the sulfonyl sulfur, followed by elimination of

chloride and base-mediated acid scavenging.
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Protocol A: Standard Solution-Phase Synthesis
(Milligram to Gram Scale)
Best for: Synthesis of bioactive sulfonamides or fluorescent standards.

Reagents:

1-Anthracenesulfonyl chloride (1.1 equivalents)[1]

Target Amine (1.0 equivalent)[4]

Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.0 equivalents)

Dichloromethane (DCM), Anhydrous[2]

Step-by-Step Procedure:

Preparation: Flame-dry a round-bottom flask and purge with nitrogen (N₂).

Dissolution: Dissolve the Target Amine (1.0 eq) in anhydrous DCM (approx. 0.1 M

concentration).[1][5]

Base Addition: Add TEA (2.0 eq) to the stirring amine solution.

Cooling: Cool the mixture to 0°C using an ice bath to control the exothermic nature of the

reaction.

Reagent Addition: Dissolve 1-ASC (1.1 eq) in a minimal amount of DCM and add it dropwise

to the reaction mixture over 10 minutes.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–12 hours.

Checkpoint: Monitor reaction progress via TLC (Mobile Phase: Hexane/Ethyl Acetate).[1]

Look for the disappearance of the amine spot and the appearance of a highly fluorescent

blue spot under UV (365 nm).

Quenching: Add a small amount of water or 1M HCl to quench unreacted sulfonyl chloride.[1]
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Work-up:

Wash the organic layer with 1M HCl (to remove excess amine/TEA).[1]

Wash with Saturated NaHCO₃ (to remove acidic byproducts).[1]

Wash with Brine.[1][2]

Dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

Purification: Recrystallize from Ethanol/Hexane or purify via silica gel column

chromatography.

Protocol B: Micro-Scale HPLC Derivatization
Best for: Analytical detection of biological amines (amino acids, polyamines).

Reagents:

1-ASC Solution: 2 mg/mL in Acetonitrile (ACN).[1]

Buffer: 0.1 M Sodium Carbonate (Na₂CO₃), pH 9.0–9.5.

Step-by-Step Procedure:

Sample Mix: In a microcentrifuge tube, mix 100 µL of the Amine Sample with 100 µL of

Na₂CO₃ Buffer.

Derivatization: Add 200 µL of the 1-ASC Solution. Vortex vigorously for 30 seconds.

Incubation: Heat the mixture at 60°C for 20 minutes (or incubate at RT for 1 hour in the dark).

Note: Heat accelerates the reaction but may degrade labile amines.

Quenching: Add 50 µL of 10% Diethylamine or Glycine solution to scavenge excess reagent.

[1]

Filtration: Filter through a 0.22 µm PTFE filter.
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Analysis: Inject 10 µL into the HPLC system (Fluorescence Detector: Ex 360 nm / Em 425

nm).

Analytical Characterization Workflow
To validate the synthesis, the following analytical data should be acquired. The workflow below

outlines the logic for confirming structural identity.
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Caption: Analytical workflow from crude reaction mixture to structural validation.

Expected Data Profile
¹H NMR (CDCl₃): Distinct aromatic multiplets in the 7.5–9.2 ppm range (Anthracene core).[1]

The sulfonamide N-H proton (if secondary) typically appears as a broad singlet around 5.0–

6.0 ppm, exchangeable with D₂O.
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Mass Spectrometry (ESI+): Strong [M+H]⁺ or [M+Na]⁺ peak.[1]

Fluorescence: Excitation maximum ~360 nm; Emission maximum ~420–440 nm (Solvent

dependent).[1]

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Yield Hydrolysis of 1-ASC

Ensure all solvents

(DCM/ACN) are anhydrous.

Store 1-ASC in a desiccator.

No Fluorescence Fluorescence Quenching

Check pH.[1] Some

fluorophores are pH-sensitive.

[1] Ensure the sulfonamide is

not protonated/deprotonated

unexpectedly.

Multiple Spots on TLC Bis-sulfonylation

If using a primary amine,

excess 1-ASC may lead to R-

N(SO₂Ar)₂.[1] Reduce 1-ASC

equivalents to 0.9 eq or add

amine slowly.

Precipitate in HPLC Low Solubility

Anthracene is highly lipophilic.

[1] Increase the organic ratio

(ACN/MeOH) in the mobile

phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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